Cas no 749897-01-6 (4-{2-chloro-5-(trifluoromethyl)benzenesulfonamidomethyl}benzoic acid)

749897-01-6 structure
Product name:4-{2-chloro-5-(trifluoromethyl)benzenesulfonamidomethyl}benzoic acid
4-{2-chloro-5-(trifluoromethyl)benzenesulfonamidomethyl}benzoic acid Chemical and Physical Properties
Names and Identifiers
-
- 4-[({[2-chloro-5-(trifluoromethyl)phenyl]sulfonyl}amino)methyl]benzoic acid
- 4-{2-chloro-5-(trifluoromethyl)benzenesulfonamidomethyl}benzoic acid
- 749897-01-6
- G21480
- CS-0345299
- 4-{[2-chloro-5-(trifluoromethyl)benzenesulfonamido]methyl}benzoic acid
- 4-(((2-Chloro-5-(trifluoromethyl)phenyl)sulfonamido)methyl)benzoic acid
- AKOS034369832
- 4-[[[2-chloro-5-(trifluoromethyl)phenyl]sulfonylamino]methyl]benzoic Acid
- 4-[2-chloro-5-(trifluoromethyl)benzenesulfonamidomethyl]benzoic acid
- EN300-10324
- SR-01000053214-1
- 4-[2-chloro-5-(trifluoromethyl)benzenesulfonamidomethyl]benzoicacid
- Z45512199
- SR-01000053214
-
- Inchi: InChI=1S/C15H11ClF3NO4S/c16-12-6-5-11(15(17,18)19)7-13(12)25(23,24)20-8-9-1-3-10(4-2-9)14(21)22/h1-7,20H,8H2,(H,21,22)
- InChI Key: WQKYISBKIBZLOH-UHFFFAOYSA-N
Computed Properties
- Exact Mass: 393.0049412Da
- Monoisotopic Mass: 393.0049412Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 8
- Heavy Atom Count: 25
- Rotatable Bond Count: 5
- Complexity: 570
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.4
- Topological Polar Surface Area: 91.9Ų
4-{2-chloro-5-(trifluoromethyl)benzenesulfonamidomethyl}benzoic acid Pricemore >>
Enterprise | No. | Product name | Cas No. | Purity | Specification | Price | update time | Inquiry |
---|---|---|---|---|---|---|---|---|
Enamine | EN300-10324-2.5g |
4-{[2-chloro-5-(trifluoromethyl)benzenesulfonamido]methyl}benzoic acid |
749897-01-6 | 95% | 2.5g |
$614.0 | 2023-10-28 | |
Enamine | EN300-10324-0.5g |
4-{[2-chloro-5-(trifluoromethyl)benzenesulfonamido]methyl}benzoic acid |
749897-01-6 | 95% | 0.5g |
$218.0 | 2023-10-28 | |
1PlusChem | 1P019K9P-100mg |
4-[2-chloro-5-(trifluoromethyl)benzenesulfonamidomethyl]benzoic acid |
749897-01-6 | 95% | 100mg |
$160.00 | 2024-04-21 | |
Aaron | AR019KI1-250mg |
4-[2-chloro-5-(trifluoromethyl)benzenesulfonamidomethyl]benzoic acid |
749897-01-6 | 95% | 250mg |
$185.00 | 2025-02-14 | |
Aaron | AR019KI1-10g |
4-[2-chloro-5-(trifluoromethyl)benzenesulfonamidomethyl]benzoic acid |
749897-01-6 | 95% | 10g |
$1876.00 | 2023-12-15 | |
1PlusChem | 1P019K9P-250mg |
4-[2-chloro-5-(trifluoromethyl)benzenesulfonamidomethyl]benzoic acid |
749897-01-6 | 95% | 250mg |
$200.00 | 2024-04-21 | |
1PlusChem | 1P019K9P-5g |
4-[2-chloro-5-(trifluoromethyl)benzenesulfonamidomethyl]benzoic acid |
749897-01-6 | 95% | 5g |
$1185.00 | 2024-04-21 | |
SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1415969-2.5g |
4-(((2-Chloro-5-(trifluoromethyl)phenyl)sulfonamido)methyl)benzoic acid |
749897-01-6 | 95% | 2.5g |
¥11052.00 | 2024-04-30 | |
Enamine | EN300-10324-1g |
4-{[2-chloro-5-(trifluoromethyl)benzenesulfonamido]methyl}benzoic acid |
749897-01-6 | 95% | 1g |
$314.0 | 2023-10-28 | |
Aaron | AR019KI1-1g |
4-[2-chloro-5-(trifluoromethyl)benzenesulfonamidomethyl]benzoic acid |
749897-01-6 | 95% | 1g |
$457.00 | 2025-02-14 |
4-{2-chloro-5-(trifluoromethyl)benzenesulfonamidomethyl}benzoic acid Related Literature
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S. M. Wood,F. Castles,S. J. Elston,S. M. Morris RSC Adv., 2016,6, 31919-31924
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Yun-Feng Xie,San-Yuan Ding,Jun-Min Liu,Wei Wang,Qi-Yu Zheng J. Mater. Chem. C, 2015,3, 10066-10069
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Xiao-Hui Guan,Liu Yang,Xin Guan,Guang-Sheng Wang RSC Adv., 2015,5, 36185-36191
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Thomas M. Cooper,Joy E. Haley,Douglas M. Krein,Aaron R. Burke,David J. Stewart,Jennifer L. Fore,Jonathan E. Slagle Phys. Chem. Chem. Phys., 2019,21, 26420-26429
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Chao Liu,Quanxiang Li,Weimin Kang,Weiwei Lei,Xungai Wang,Chunxiang Lu,Minoo Naebe J. Mater. Chem. A, 2022,10, 10-49
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